1-(Adamantan-1-yl)-N-methylethan-1-amine hydrochloride
Overview
Description
“1-(Adamantan-1-yl)-N-methylethan-1-amine hydrochloride” is a chemical compound with the molecular formula C11H20ClN . It is a derivative of adamantane, a type of hydrocarbon that is structurally similar to diamond . The compound is also related to amantadine, a medication used to treat and prevent certain strains of influenza, and to treat Parkinson’s disease .
Molecular Structure Analysis
The molecular structure of “1-(Adamantan-1-yl)-N-methylethan-1-amine hydrochloride” can be represented by the InChI code 1S/C11H19N.ClH/c12-7-11-4-8-1-9(5-11)3-10(2-8)6-11;/h8-10H,1-7,12H2;1H . This indicates that the compound consists of an adamantane core with a methylethan-1-amine group attached to one of the carbon atoms .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 201.73 g/mol . It has two hydrogen bond donors and one hydrogen bond acceptor . The rotatable bond count is 1 .
Scientific Research Applications
Synthesis of Unsaturated Adamantane Derivatives
Unsaturated adamantane derivatives are a significant area of research due to their high reactivity and potential as starting materials for various functional derivatives. They serve as precursors for monomers, thermally stable fuels, bioactive compounds, and pharmaceuticals . The compound can be utilized in the synthesis of these derivatives, contributing to the development of new materials based on natural and synthetic nanodiamonds.
Quantum-Chemical Calculations
The electronic structure of adamantane derivatives, including “1-(Adamantan-1-yl)-N-methylethan-1-amine hydrochloride”, can be explored through quantum-chemical calculations. This aids in understanding the mechanisms of chemical and catalytic transformations, which is crucial for advancing the field of adamantane chemistry .
Polymerization Reactions
Adamantane derivatives are used in polymerization reactions to create higher diamond-like bulky polymers, known as diamondoids. These materials have applications in creating new materials with enhanced thermal stability and energy efficiency .
Bioactive Compound Synthesis
The compound’s structure allows for its use in synthesizing bioactive compounds. Its adamantane core can be functionalized to produce derivatives with potential biological activity, which can be further explored for therapeutic applications .
Pharmaceutical Applications
Due to its structural features, “1-(Adamantan-1-yl)-N-methylethan-1-amine hydrochloride” can be a key intermediate in the synthesis of pharmaceuticals. Its adamantane moiety is known for enhancing drug-like properties, such as increased lipophilicity and metabolic stability .
High-Energy Fuels and Oils
The compound’s derivatives can be engineered to produce high-energy fuels and oils. The adamantane structure contributes to the thermal stability and energy content of these fuels, making them suitable for advanced engineering applications .
Catalysis
In catalysis, adamantane derivatives, including the compound , can act as ligands or organocatalysts. Their unique structure can influence the reactivity and selectivity of catalytic processes, leading to more efficient chemical reactions .
Advanced Material Development
The compound’s derivatives can be incorporated into the design of advanced materials. Its robust adamantane framework can enhance the material’s durability and resistance to harsh conditions, making it suitable for aerospace and other high-performance applications .
Future Directions
Adamantane derivatives are of significant interest in various fields, including medicinal chemistry. Their high reactivity makes them useful as starting materials for the synthesis of various functional adamantane derivatives, monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids . Therefore, future research may focus on exploring new synthesis methods and applications for these compounds.
properties
IUPAC Name |
1-(1-adamantyl)-N-methylethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23N.ClH/c1-9(14-2)13-6-10-3-11(7-13)5-12(4-10)8-13;/h9-12,14H,3-8H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZFPQYVWDAJONB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C12CC3CC(C1)CC(C3)C2)NC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Adamantan-1-yl)-N-methylethan-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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